![molecular formula C28H25N5O5 B2588055 N-(3-bromophenyl)-2-{[6-(2-methylpiperidin-1-yl)pyrimidin-4-yl]thio}acetamide CAS No. 1112367-91-5](/img/structure/B2588055.png)
N-(3-bromophenyl)-2-{[6-(2-methylpiperidin-1-yl)pyrimidin-4-yl]thio}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-bromophenyl)-2-{[6-(2-methylpiperidin-1-yl)pyrimidin-4-yl]thio}acetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the thioacetamide family and has been studied extensively for its biological and chemical properties.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- N-(3-bromophenyl)-2-{[6-(2-methylpiperidin-1-yl)pyrimidin-4-yl]thio}acetamide and its derivatives have been studied for their antimicrobial properties. Research has shown that compounds with similar structures exhibit good antimicrobial activity, indicating potential applications in combating various bacterial and fungal infections (Fahim & Ismael, 2019).
Antituberculosis Properties
- Compounds related to this compound have shown effectiveness against tuberculosis. A study synthesizing isoniazid clubbed pyrimidine derivatives revealed good antituberculosis activity, which could be significant in the development of new treatments for this disease (Soni & Patel, 2017).
Anticonvulsant Applications
- The compound's derivatives have been investigated for their anticonvulsant effects. A study on S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as potential anticonvulsants showed that these compounds have moderate anticonvulsant activity, highlighting their potential use in treating seizure disorders (Severina et al., 2020).
Analgesic Activity
- Research has also explored the analgesic properties of related pyrimidine derivatives. A study on novel pyrimidine derivatives found significant analgesic activity in some compounds, suggesting potential applications in pain management (Chaudhary et al., 2012).
Anticancer Potential
- The thieno[3,2-d]pyrimidine derivatives, which are structurally related to this compound, have shown promising antitumor activity. These compounds displayed potent anticancer activity on various human cancer cell lines, suggesting their potential use in cancer treatment (Hafez & El-Gazzar, 2017).
properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-[3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25N5O5/c1-4-37-23-8-6-5-7-22(23)30-24(34)16-33-15-21(25(35)20-14-9-17(2)29-27(20)33)28-31-26(32-38-28)18-10-12-19(36-3)13-11-18/h5-15H,4,16H2,1-3H3,(H,30,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVUUWVFJXUQBLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CN2C=C(C(=O)C3=C2N=C(C=C3)C)C4=NC(=NO4)C5=CC=C(C=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
511.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.